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Compound of Interest

Compound Name: Birt 377

Cat. No.: B15602840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Birt 377 is a potent, orally bioavailable small molecule inhibitor of the interaction between the

intercellular adhesion molecule-1 (ICAM-1) and lymphocyte function-associated antigen-1

(LFA-1).[1][2] This interaction is a critical component of immunological processes, including

leukocyte adhesion and migration.[2][3][4] By non-covalently binding to the CD11a chain of

LFA-1, Birt 377 acts as a negative allosteric modulator, preventing LFA-1 from binding to

ICAM-1.[2][5] This mechanism of action makes Birt 377 a valuable tool for studying

inflammatory and immune disorders. In cell culture assays, Birt 377 can be used to inhibit

lymphocyte activity and IL-2 production.[1][2]

Physicochemical and Solubility Data
Proper dissolution of Birt 377 is critical for accurate and reproducible results in cell culture

experiments. The following table summarizes the key physicochemical and solubility properties

of Birt 377.
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Property Value Source

Molecular Weight 442.13 g/mol [5]

Formula C₁₈H₁₅BrCl₂N₂O₂ [5]

CAS Number 213211-10-0

Solubility in DMSO Up to 100 mg/mL (226.18 mM) [1]

Soluble to 100 mM [5]

Solubility in Ethanol Soluble to 20 mM [5]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO

can negatively impact solubility.[1] Ultrasonic treatment may be necessary to fully dissolve the

compound in DMSO.[1]

Birt 377 Signaling Pathway
Birt 377 targets the interaction between LFA-1 on leukocytes and ICAM-1 on endothelial cells

or antigen-presenting cells. This interaction is crucial for T-cell activation and transendothelial

migration to sites of inflammation. The diagram below illustrates the inhibitory action of Birt 377
on this signaling pathway.
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Caption: Birt 377 inhibits the LFA-1/ICAM-1 interaction.

Experimental Protocols
Preparation of Birt 377 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Birt 377 in DMSO.

Materials:

Birt 377 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

(Optional) Sonicator

Procedure:

Calculate the required mass of Birt 377:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 442.13 g/mol * (1000 mg / 1 g) = 4.42

mg

Weigh Birt 377:

Carefully weigh out the calculated amount of Birt 377 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add the appropriate volume of anhydrous DMSO to the tube containing the Birt 377
powder. For a 10 mM stock, add 1 mL of DMSO for every 4.42 mg of Birt 377.
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Dissolve the compound:

Vortex the solution vigorously until the powder is completely dissolved.

If necessary, use a sonicator to aid dissolution.[1]

Storage:

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the Birt 377 stock solution to final working

concentrations for cell culture assays.

Materials:

10 mM Birt 377 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Determine the final desired concentration:

The effective concentration of Birt 377 can vary depending on the cell type and assay. A

common working concentration reported is 20 μM.[1] It is recommended to perform a

dose-response curve to determine the optimal concentration for your specific experiment.

Perform serial dilutions:

It is recommended to perform serial dilutions of the stock solution in cell culture medium to

reach the final working concentration. This minimizes the final concentration of DMSO in

the cell culture, which can be toxic to cells at high concentrations (typically >0.5%).

Example for preparing a 20 μM working solution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.medchemexpress.com/birt-377.html
https://www.medchemexpress.com/birt-377.html
https://www.benchchem.com/product/b15602840?utm_src=pdf-body
https://www.benchchem.com/product/b15602840?utm_src=pdf-body
https://www.benchchem.com/product/b15602840?utm_src=pdf-body
https://www.medchemexpress.com/birt-377.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare an intermediate dilution by adding 2 μL of the 10 mM stock solution to 998 μL of

cell culture medium. This results in a 200 μM intermediate solution.

Add the desired volume of the intermediate solution to your cell culture plates. For

example, adding 100 μL of the 200 μM intermediate solution to 900 μL of cells in a well

will result in a final concentration of 20 μM.

Vehicle Control:

It is crucial to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the Birt 377-treated samples.

Experimental Workflow for a Cell-Based Assay
The following diagram outlines a general workflow for utilizing Birt 377 in a cell-based assay,

such as an IL-2 production assay.
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Caption: General workflow for a Birt 377 cell-based assay.
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Summary of In Vitro Applications and
Concentrations
The following table provides a summary of reported in vitro applications and concentrations of

Birt 377.

Application Cell Type Concentration Outcome Source

Inhibition of

EMT-related

marker

expression

HT-29 20 μM

Inhibited mRNA

and protein

expression of

ZEB2 and

Vimentin

[1]

Inhibition of cell

migration
HT-29 20 μM

Inhibited cell

migration when

co-cultured with

LAD2 cells

[1]

Inhibition of LFA-

1 mediated cell

binding

SKW3 -

Reversibly

inhibited binding

to ICAM-1

[5]

Inhibition of

superantigen-

induced IL-2

production

Lymphocytes -
Inhibited IL-2

production
[5]

Disclaimer: This document is intended for research use only. The provided protocols and data

are for guidance and should be optimized for your specific experimental conditions. Always

refer to the product-specific information provided by the supplier.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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